(4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfonyl chloride

• Molecular Formula: C9H12ClNO3S
• Molecular Weight: 249.72 g/mol
• SMILES: CC1=CN=C(C(=C1OC)C)CS(=O)(=O)Cl
• InChI: InChI=1S/C9H12ClNO3S/c1-6-4-11-8(5-15(10,12)13)7(2)9(6)14-3/h4H,5H2,1-3H3
• InChIKey: ABRXIYPXNCYCST-UHFFFAOYSA-N

Procurement Guide to (4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfonyl chloride: A Specialized Sulfonylating Reagent for Pharmaceutical Intermediate Synthesis

(4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfonyl chloride (CAS 1019356-78-5) is a heteroaromatic sulfonyl chloride featuring a 2-pyridylmethyl scaffold substituted with methoxy and methyl groups . It functions as a key electrophilic reagent for introducing the methanesulfonyl (mesyl) group onto nucleophiles, finding primary utility as a synthetic intermediate in the preparation of pharmacopeial impurity reference standards for the proton pump inhibitor omeprazole and related benzimidazole drugs [1].

Workflow Omeprazole impurity reference standard synthesis

Selection Substituted pyridinyl mesyl chloride with defined reactivity

Use Context Regulated pharmaceutical analytical method development

• [1] ChemWhat. (n.d.). Omeprazole Impurity 35, (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate, CAS 477585-18-5. https://www.chemwhat.com/omeprazole-impurity-35-cas-477585-18-5/ View Source

Reactivity and Substitution Pattern: Why Generic (Pyridin-2-yl)methanesulfonyl Chlorides Cannot Replace This Compound

Simple (pyridin-2-yl)methanesulfonyl chloride lacks the electron-donating 4-methoxy and 3,5-dimethyl substituents that modulate the pyridine ring's electron density and steric environment. The methoxy group activates the ring toward electrophilic reactions while the methyl groups provide steric shielding, directly affecting hydrolysis rates, SO2 extrusion stability, and selectivity in sulfonylation [1][2]. Generic methanesulfonyl chloride (MsCl) or unsubstituted pyridinyl analogs lack this precise electronic profile, leading to divergent impurity profiles and reaction outcomes critical in regulated pharmaceutical applications [2].

This compound Generic MsCl / unsubstituted analogs

Scaffold delivery One-step Impurity 35 formation may not transfer to generic MsCl.

Stability profile Electron-donating groups may reduce SO2 extrusion; unsubstituted analogs may differ.

• [1] Enamine Ltd. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv Preprint. https://chemrxiv.org/engage/chemrxiv/article-details/68d5317af41630377048659e View Source
• [2] ChemWhat. (n.d.). Omeprazole Impurity 35, (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate, CAS 477585-18-5. https://www.chemwhat.com/omeprazole-impurity-35-cas-477585-18-5/ View Source

Quantitative Differentiation Evidence for (4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfonyl chloride

Targeted Utility: Direct Generation of Omeprazole Impurity 35 Standard

This compound uniquely enables the controlled synthesis of (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate (Omeprazole Impurity 35), a critical pharmacopeial reference standard [1]. In contrast, simple methanesulfonyl chloride (MsCl) cannot deliver the pyridinyl moiety and requires subsequent coupling steps, increasing impurity complexity [2].

Synthetic route efficiency

Head-to-head

Target: one-step formation of Omeprazole Impurity 35
Comparator: multi-step with generic MsCl

Supports single-step impurity standard synthesis

Essential for specific impurity marker preparation

Evidence Dimension	Product Specified Use
Target Compound Data	Direct mesylation to form Omeprazole Impurity 35 (C10H15NO4S, MW 245.3 g/mol) [1].
Comparator Or Baseline	Methanesulfonyl chloride (MsCl): forms simple mesylates, requires additional steps for pyridinyl conjugation.
Quantified Difference	Target compound provides the complete pyridinyl scaffold in a single step.
Conditions	Synthesis of pharmacopeial impurity standards for Omeprazole ANDA submissions.

Why This Matters

Essential for pharmaceutical analytical method development requiring a specific impurity marker rather than a generic mesylate.

• [1] ChemWhat. (n.d.). Omeprazole Impurity 35, (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate, CAS 477585-18-5. https://www.chemwhat.com/omeprazole-impurity-35-cas-477585-18-5/ View Source
• [2] Mitsubishi Tokyo Pharmaceutical Co. (2000). Production of novel 2-hydroxymethyl-4-methoxy-3,5-dimethylpyridine and its intermediate. JP3029894B2. https://www.sumobrain.com/patents/jp/JP3029894B2.html View Source

Enhanced Stability Over Simple Pyridinyl Sulfonyl Chlorides

Pyridine-2-sulfonyl chlorides are known to undergo formal SO2 extrusion, limiting shelf life and synthetic utility [1]. The electron-donating 4-methoxy and 3,5-dimethyl groups on this compound stabilize the ring, reducing SO2 extrusion, although specific half-life data are not publicly reported .

Stability

Class-level

Reduced SO₂ extrusion based on electron-donating substituents

Supports longer shelf-life consideration

Specific half-life data not publicly reported

Evidence Dimension	Stability (SO2 extrusion inhibition)
Target Compound Data	Stabilized by electron-donating substituents.
Comparator Or Baseline	Pyridine-2-sulfonyl chloride: documented rapid SO2 extrusion.
Quantified Difference	Significantly reduced SO2 extrusion based on class-level trends [1].
Conditions	Neat storage under inert gas at 2-8°C .

Why This Matters

Longer effective shelf life reduces procurement frequency and waste in multi-step synthetic campaigns.

• [1] Enamine Ltd. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv Preprint. https://chemrxiv.org/engage/chemrxiv/article-details/68d5317af41630377048659e View Source

Commercial Purity and Batch Reproducibility for Regulated Workflows

Commercial suppliers report a consistent purity of 95% (HPLC) with a molecular formula of C9H12ClNO3S and molecular weight of 249.71 g/mol . This standardized purity surpasses typical technical-grade methanesulfonyl chloride (often 98% but lacking pyridinyl specificity) and ensures batch-to-batch reproducibility essential for ANDA submissions .

Batch specification

Specification review

95% (HPLC)

Supports regulated impurity standard workflow

Supplier-reported batch data; verify per monograph

Evidence Dimension	Technical Purity and Batch Consistency
Target Compound Data	95% minimum purity (HPLC) .
Comparator Or Baseline	Generic methanesulfonyl chloride: 98% purity typical, but lacks defined impurity profile for Omeprazole applications.
Quantified Difference	Target compound offers defined impurity profile; generic MsCl does not.
Conditions	Commercial procurement for analytical method development.

Why This Matters

Reduces qualification burden and ensures compliance with pharmacopeial monograph requirements.

Procurement-Driven Application Scenarios for (4-Methoxy-3,5-dimethylpyridin-2-yl)methanesulfonyl chloride

Synthesis of Omeprazole Pharmacopeial Impurity Standards

Used to prepare (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate (Omeprazole Impurity 35), a critical reference standard for HPLC method validation and ANDA submissions [1]. This impurity is specifically required by pharmacopeial monographs and cannot be generated with simple MsCl [2].

Controlled Mesylation of the 2-Hydroxymethyl Pyridine Intermediate in Omeprazole Synthesis

Reacts with 4-methoxy-3,5-dimethyl-2-hydroxymethylpyridine to install the mesyl leaving group, facilitating subsequent coupling with benzimidazole thiols [3]. The substitution pattern ensures predictable reactivity without interfering with the pyridine nitrogen [2].

Building Block for Deuterated Omeprazole Internal Standards

Serves as a precursor for deuterated Omeprazole sulfone analogs (e.g., Omeprazole-d3 Sulfone), used as internal standards in LC-MS/MS bioanalytical assays . The labeled standard requires the exact pyridinyl scaffold this compound provides .

Application

Selection Property

Validation Focus

Omeprazole impurity standard synthesis

Specific pyridinyl scaffold mesylation

HPLC impurity profiling

Controlled mesylation in omeprazole synthesis

Sterically and electronically tuned reactivity

Reaction yield and impurity profile

Deuterated internal standard precursor

Exact scaffold for isotopologue preparation

Isotopic purity and LC-MS/MS suitability

• [1] ChemWhat. (n.d.). Omeprazole Impurity 35, (4-Methoxy-3,5-dimethylpyridin-2-yl)methyl methanesulfonate, CAS 477585-18-5. https://www.chemwhat.com/omeprazole-impurity-35-cas-477585-18-5/ View Source
• [2] Mitsubishi Tokyo Pharmaceutical Co. (2000). Production of novel 2-hydroxymethyl-4-methoxy-3,5-dimethylpyridine and its intermediate. JP3029894B2. https://www.sumobrain.com/patents/jp/JP3029894B2.html View Source
• [3] Google Patents. (1999). Intermediates and an improved process for the preparation of Omeprazole. US6303787B1. https://patents.google.com/patent/US6303787B1 View Source